4-[(4-{2-[4-(methylthio)phenyl]-1H-imidazol-1-yl}piperidin-1-yl)methyl]pyridine

• IUPAC Name: 4-[[4-[2-(4-methylsulfanylphenyl)imidazol-1-yl]piperidin-1-yl]methyl]pyridine
• InChI: InChI=1S/C21H24N4S/c1-26-20-4-2-18(3-5-20)21-23-12-15-25(21)19-8-13-24(14-9-19)16-17-6-10-22-11-7-17/h2-7,10-12,15,19H,8-9,13-14,16H2,1H3
• InChI Key: FWODKLLEKSXYJC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NC=CN2C3CCN(CC3)CC4=CC=NC=C4
• Molecular Formula: C21H24N4S
• Molecular Weight: 364.5 g/mol

Description

The compound “4-[(4-{2-[4-(methylthio)phenyl]-1H-imidazol-1-yl}piperidin-1-yl)methyl]pyridine” belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The reaction mixture was poured into crushed ice, neutralized with sodium carbonate (Na 2 CO 3) (pH 7–8), and extracted with chloroform (CHCl 3) (3×300 mL).

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using various techniques. For instance, the structure of 4-(Methylthio)phenylacetic acid, a related compound, is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, acid anhydrides react with water to form carboxylic acids. They also react with alcohols to form esters and with amines to form amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed. For instance, 4-(Methylthio)phenylacetic acid has a molecular formula of CHOS, an average mass of 182.240 Da, and a monoisotopic mass of 182.040146 Da.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

The safety and hazards of similar compounds have been reported. For instance, 4-(Methylthio)phenylacetic acid has hazard statements H315 - H319 - H335 and precautionary statements P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338.

Future Directions

Future studies are warranted to compare the neuroprotective activity of the active compounds with positive control and to address the outcome in differentiated SH-SY5Y cells as well as the SH-SY5Y and HMC-3 co-culture impact.